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Compound Name: 4-(4-Bromobenzyl)phenol

Cat. No.: B15372182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-(4-Bromobenzyl)phenol, a
halogenated phenolic compound with potential applications in drug discovery and

development. Due to the limited availability of direct research on this specific molecule, this

document combines available data with inferred scientific information based on structurally

related compounds. This guide covers its physicochemical properties, a proposed synthetic

route with a detailed experimental protocol, and a discussion of its potential biological activities

by analogy to bromophenol and benzylphenol derivatives. This paper aims to serve as a

foundational resource for researchers interested in exploring the therapeutic potential of 4-(4-
Bromobenzyl)phenol.

Introduction
4-(4-Bromobenzyl)phenol is a chemical compound featuring a phenol ring substituted with a

4-bromobenzyl group at the para position. Its structure combines the functionalities of both a

phenol and a brominated aromatic compound, suggesting a potential for a range of biological

activities. Phenolic compounds are a well-established class of molecules with diverse

pharmacological properties, including antioxidant, anti-inflammatory, antimicrobial, and

anticancer effects.[1][2][3][4][5] The presence of a bromine atom can further modulate these

activities, often enhancing lipophilicity and target engagement. This guide provides the
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available technical data for 4-(4-Bromobenzyl)phenol and explores its potential in the context

of drug development.

Physicochemical Properties
The fundamental physicochemical properties of 4-(4-Bromobenzyl)phenol are summarized in

the table below. These properties are essential for understanding its behavior in biological

systems and for designing experimental protocols.

Property Value Reference

CAS Number 855358-62-2 [6]

Molecular Formula C₁₃H₁₁BrO [6]

Molecular Weight 263.13 g/mol [6]

Appearance White to off-white solid

SMILES Code
OC1=CC=C(CC2=CC=C(Br)C

=C2)C=C1
[6]

Note: Additional properties such as melting point, boiling point, and solubility are not

consistently reported in publicly available sources and would require experimental

determination.

Synthesis of 4-(4-Bromobenzyl)phenol
While specific literature detailing the synthesis of 4-(4-Bromobenzyl)phenol is scarce, a

plausible and efficient method is the Friedel-Crafts alkylation of phenol with 4-bromobenzyl

bromide. This electrophilic aromatic substitution reaction is a standard procedure for the C-

alkylation of phenols.

Proposed Synthetic Pathway
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Phenol

Friedel-Crafts Alkylation

4-Bromobenzyl Bromide Lewis Acid (e.g., AlCl₃)

Catalyst

4-(4-Bromobenzyl)phenol

Click to download full resolution via product page

Caption: Proposed synthesis of 4-(4-Bromobenzyl)phenol via Friedel-Crafts alkylation.

Detailed Experimental Protocol
This protocol is a general guideline for the synthesis of 4-(4-Bromobenzyl)phenol via Friedel-

Crafts alkylation. Optimization may be required.

Materials:

Phenol

4-Bromobenzyl bromide

Anhydrous Aluminum Chloride (AlCl₃) or another suitable Lewis acid

Dichloromethane (DCM), anhydrous

Hydrochloric acid (1 M)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Round-bottom flask

Magnetic stirrer

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve phenol (1.0 equivalent) in anhydrous dichloromethane.

Addition of Lewis Acid: Cool the solution to 0 °C in an ice bath. Slowly add anhydrous

aluminum chloride (1.1 equivalents) portion-wise, ensuring the temperature does not rise

significantly.

Addition of Alkylating Agent: To the stirred suspension, add a solution of 4-bromobenzyl

bromide (1.0 equivalent) in anhydrous dichloromethane dropwise over 30 minutes.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC).

Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding it

to a flask containing crushed ice and 1 M HCl.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract

the aqueous layer twice with dichloromethane.

Washing: Combine the organic layers and wash sequentially with 1 M HCl, water, saturated

sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.
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Purification: Purify the crude product by column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 4-(4-
Bromobenzyl)phenol.

Potential Biological Activities and Applications in
Drug Development
Direct experimental data on the biological activity of 4-(4-Bromobenzyl)phenol is not currently

available in the public domain. However, based on its structural motifs—a brominated phenol

and a benzylphenol—we can infer potential areas of pharmacological interest.

Insights from Bromophenol Derivatives
Bromophenols, particularly those isolated from marine sources, exhibit a wide range of

biological activities.[1][2][4] These include:

Antimicrobial Activity: Many bromophenols show potent activity against both Gram-positive

and Gram-negative bacteria, as well as fungi.[1][5]

Antioxidant Properties: The phenolic hydroxyl group can act as a hydrogen donor to

scavenge free radicals, a property that is often retained or enhanced by bromine substitution.

[3]

Anticancer Effects: Certain bromophenols have demonstrated cytotoxicity against various

cancer cell lines.[3][5]

Enzyme Inhibition: Bromophenols have been shown to inhibit various enzymes, including

protein tyrosine phosphatase 1B (PTP1B), which is relevant to diabetes and obesity.[1][4]

Insights from Benzylphenol Derivatives
The benzylphenol scaffold is also present in a number of biologically active compounds.

Research on benzylphenol derivatives has indicated:

Antibacterial and 5-Lipoxygenase Activities: Synthetic benzyl phenyl ketones have shown

potential as antibacterial agents and inhibitors of 5-lipoxygenase, an enzyme involved in

inflammatory pathways.
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Antitubercular Activity: Certain (3-benzyl-5-hydroxyphenyl)carbamates have demonstrated

potent in vitro and in vivo efficacy against Mycobacterium tuberculosis.[7]

Germicidal and Antiseptic Properties: 4-Benzylphenol itself is used as a germicide and

antiseptic.[8]

Postulated Signaling Pathway Involvement
Given the anti-inflammatory and anticancer activities of related compounds, it is plausible that

4-(4-Bromobenzyl)phenol could interact with signaling pathways central to these processes,

such as the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway.

The NF-κB pathway is a critical regulator of inflammation, immunity, and cell survival. Its

dysregulation is implicated in numerous diseases, including cancer and chronic inflammatory

conditions.
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Caption: Hypothetical inhibition of the NF-κB signaling pathway by 4-(4-Bromobenzyl)phenol.
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Experimental Workflows
To elucidate the biological activities of 4-(4-Bromobenzyl)phenol, a structured experimental

workflow is recommended.

Phase 1: In Vitro Screening

Phase 2: Mechanism of Action

Phase 3: In Vivo Models

4-(4-Bromobenzyl)phenol

In Vitro Screening

Antimicrobial Assays
(MIC, MBC)

Antioxidant Assays
(DPPH, ABTS)

Cytotoxicity Assays
(e.g., MTT on cancer cell lines)

Mechanism of Action Studies

Enzyme Inhibition Assays
(e.g., COX-2, 5-LOX)

Western Blot for Signaling Pathways
(e.g., NF-κB, MAPK)

Gene Expression Analysis
(qPCR)

In Vivo Efficacy Studies

Animal Models of Infection Animal Models of Inflammation Xenograft Tumor Models

Lead Candidate
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Caption: Recommended experimental workflow for the biological evaluation of 4-(4-
Bromobenzyl)phenol.

Conclusion
4-(4-Bromobenzyl)phenol, CAS number 855358-62-2, represents an under-investigated

molecule with potential for drug discovery. While direct experimental data is limited, its

structural similarity to known bioactive bromophenols and benzylphenols suggests that it may

possess valuable antimicrobial, antioxidant, anti-inflammatory, and anticancer properties. This

technical guide provides a starting point for researchers by outlining its known properties,

proposing a robust synthetic method, and hypothesizing its potential biological activities and

mechanisms of action. Further experimental validation is necessary to fully characterize this

compound and determine its therapeutic potential. The workflows and inferred activities

presented herein offer a roadmap for future research into this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(CAS Number 855358-62-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15372182#4-4-bromobenzyl-phenol-cas-number-
855358-62-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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